molecular formula C17H11ClF4N2O2 B15010337 (4-chlorophenyl)[5-(4-fluorophenyl)-5-hydroxy-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-1-yl]methanone

(4-chlorophenyl)[5-(4-fluorophenyl)-5-hydroxy-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-1-yl]methanone

Cat. No.: B15010337
M. Wt: 386.7 g/mol
InChI Key: GBTZAWCJVRNVCQ-UHFFFAOYSA-N
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Description

1-(4-Chlorobenzoyl)-5-(4-fluorophenyl)-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol is a complex organic compound characterized by its unique chemical structure

Preparation Methods

The synthesis of 1-(4-chlorobenzoyl)-5-(4-fluorophenyl)-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol involves several steps, including the use of specific reagents and reaction conditions. The synthetic route typically starts with the preparation of intermediate compounds, followed by their transformation into the final product through a series of chemical reactions. Industrial production methods may involve optimization of these synthetic routes to enhance yield and purity.

Chemical Reactions Analysis

1-(4-Chlorobenzoyl)-5-(4-fluorophenyl)-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific reaction conditions and the nature of the reagents used.

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it may be studied for its potential biological activities and interactions with biomolecules. In medicine, it could be investigated for its therapeutic potential in treating various diseases. In industry, it may be used in the development of new materials or as a catalyst in chemical processes.

Mechanism of Action

The mechanism of action of 1-(4-chlorobenzoyl)-5-(4-fluorophenyl)-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the nature of the target and the pathway involved. Detailed studies on the molecular targets and pathways are essential to understand the full scope of its mechanism of action.

Comparison with Similar Compounds

When compared to similar compounds, 1-(4-chlorobenzoyl)-5-(4-fluorophenyl)-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol stands out due to its unique chemical structure and properties Similar compounds may include other pyrazole derivatives with different substituents

Properties

Molecular Formula

C17H11ClF4N2O2

Molecular Weight

386.7 g/mol

IUPAC Name

(4-chlorophenyl)-[5-(4-fluorophenyl)-5-hydroxy-3-(trifluoromethyl)-4H-pyrazol-1-yl]methanone

InChI

InChI=1S/C17H11ClF4N2O2/c18-12-5-1-10(2-6-12)15(25)24-16(26,9-14(23-24)17(20,21)22)11-3-7-13(19)8-4-11/h1-8,26H,9H2

InChI Key

GBTZAWCJVRNVCQ-UHFFFAOYSA-N

Canonical SMILES

C1C(=NN(C1(C2=CC=C(C=C2)F)O)C(=O)C3=CC=C(C=C3)Cl)C(F)(F)F

Origin of Product

United States

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